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Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006

For Immediate Reference: Essential Safety and Handling Protocols for N-Nitrosoglyphosate
Sodium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with N-Nitrosoglyphosate sodium. The following
procedural steps and operational plans are designed to ensure the safe handling, storage, and
disposal of this compound, fostering a secure laboratory environment.

Key Quantitative Data

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for N-
Nitrosoglyphosate sodium, the following table summarizes available data, primarily for the
parent compound, N-Nitroso-glyphosate. It is imperative to handle the sodium salt with the
same, if not greater, precautions.
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Property Value Notes

N-Nitrosoglyphosate sodium is

N-Nitroso-N- the nitrosamine degradation
Chemical Name (phosphonomethyl)glycine product and a synthetic
sodium salt impurity of the herbicide

glyphosate.[1][2][3][4][5]

This CAS number specifically
identifies the sodium salt. The
CAS Number 56516-71-3 parent compound, N-Nitroso-
glyphosate, has the CAS
number 56516-72-4.[1][6]

Molecular Formula CsHsN206PNa
Molecular Weight 220.05 g/mol [6]
Physical State Solid
Store in a dry, well-ventilated
area. The compound is
Storage Temperature 2-8°C

hygroscopic and should be

kept under an inert gas.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedures is mandatory to minimize risk and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling N-Nitrosoglyphosate sodium.

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves
for integrity before use.
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o Eye and Face Protection: Use chemical safety goggles and a face shield to protect against
splashes.

o Respiratory Protection: In cases of potential dust or aerosol generation, a NIOSH-approved
respirator with an appropriate particulate filter is required. Ensure proper fit testing and
training for respirator use.

o Body Protection: A lab coat or chemical-resistant apron must be worn. For larger quantities
or increased risk of exposure, chemical-resistant coveralls are recommended.

» Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant shoe covers should be
used in areas with a higher risk of spills.

Engineering Controls

o Ventilation: All handling of N-Nitrosoglyphosate sodium should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety
shower are readily accessible within the immediate work area.

Handling and Storage

o Hygroscopic Nature: N-Nitroso-glyphosate is hygroscopic. Store containers tightly closed in
a dry and well-ventilated place, preferably under an inert atmosphere.

¢ Incompatible Materials: Keep away from strong oxidizing agents.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

Emergency Procedures

Immediate and correct response to an emergency is critical.

Spill Response
e Small Spills:
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o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., sand or
vermiculite).

o Carefully sweep or scoop the material into a labeled, sealable container for hazardous
waste disposal.

o Clean the spill area with a suitable decontamination solution, followed by soap and water.
e Large Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's emergency response team and Environmental Health and Safety
(EHS) department immediately.

o Prevent entry into the contaminated area until cleared by authorized personnel.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing N-Nitrosoglyphosate sodium must be treated as hazardous waste.

e \Waste Collection:
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o Collect all solid waste, including contaminated PPE and spill cleanup materials, in a
designated, clearly labeled, and sealed hazardous waste container.

o Collect liquid waste in a compatible, labeled hazardous waste container. Do not mix with
other waste streams unless explicitly approved by your institution's EHS department.

e Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "N-
Nitrosoglyphosate sodium." Include the date of accumulation.

e Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

e Disposal:

o Arrange for the disposal of all N-Nitrosoglyphosate sodium waste through your
institution's certified hazardous waste disposal program. Follow all local, state, and federal
regulations.

Visual Workflow for Safe Handling and Emergency
Response
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Workflow for Handling N-Nitrosoglyphosate Sodium
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Caption: Logical workflow for the safe handling and emergency response procedures for N-
Nitrosoglyphosate sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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